2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine

• Molecular Formula: C10H20FN
• Molecular Weight: 173.27 g/mol
• IUPAC Name: 2-fluoro-3,3,5,5-tetramethylcyclohexan-1-amine
• InChI: InChI=1S/C10H20FN/c1-9(2)5-7(12)8(11)10(3,4)6-9/h7-8H,5-6,12H2,1-4H3
• InChI Key: YEFNUZGEEYCIKY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(C(C1)(C)C)F)N)C

Description

2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine is a fluorinated cyclohexanamine derivative characterized by a fluorine substituent at the C2 position and four methyl groups at C3, C3, C5, and C5. Such structurally complex amines are of interest in pharmaceutical and materials science due to their unique conformational and electronic profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine typically involves the fluorination of a suitable precursor, followed by amination. One common method involves the nitration of a precursor compound, followed by fluorination and subsequent reduction to introduce the amine group . The reaction conditions often require specific reagents and catalysts to achieve high yields and selectivity.

Industrial Production Methods

Industrial production of this compound may involve large-scale nitration and fluorination processes, followed by purification steps to isolate the desired product. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or acids, while reduction can produce various amine derivatives.

Scientific Research Applications

2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom can enhance the compound’s binding affinity and selectivity, leading to more potent biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects on Molecular Geometry

The steric and electronic effects of substituents play a pivotal role in determining molecular geometry and stability. For instance:

• Methyl (2R,3S)-3-[(tert-butylsulfinyl)amino]-2-fluoro-3-phenylpropanoate (): This compound features a fluorine atom and a bulky tert-butylsulfinyl group, leading to a well-defined orthorhombic crystal structure (space group P2₁2₁2₁) with weak C–H⋯O hydrogen bonds stabilizing zigzag chains along the a-axis. The fluorine’s electronegativity likely enhances dipole interactions, while the tert-butyl group contributes to steric crowding .
• 2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine: The tetramethyl groups impose severe steric constraints, likely forcing the cyclohexane ring into a chair conformation with axial fluorine. This contrasts with ’s compound, where the phenylpropanoate moiety allows for planar stacking.

Electronic and Steric Considerations

Substituents profoundly influence electronic properties and reactivity:

• The benzyl linkage introduces conjugation, absent in the target compound .
• 2-(2-Methylphenoxy)cyclohexan-1-amine (): The phenoxy group is bulkier and more lipophilic than fluorine, favoring membrane permeability in biological systems. However, its electron-donating nature contrasts with fluorine’s electronegativity, which may alter hydrogen-bonding capacity .

Hydrogen Bonding and Crystallographic Behavior

Hydrogen bonding and crystal packing are critical for stability and solubility:

• The compound in relies on C–H⋯O interactions (bond length ~2.56 Å) for crystallographic stability, whereas the target amine’s primary amine group (-NH₂) could engage in stronger N–H⋯F or N–H⋯O bonds if polar groups are present. The tetramethyl substituents, however, may limit intermolecular interactions due to steric hindrance .
• Methoxmetamine (): As a cyclohexanone derivative, its ketone group enables hydrogen bonding with solvents or biological targets, differing from the amine’s nucleophilic character. Purity analyses of such analogs highlight the importance of substituents in synthetic scalability .

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Functional Groups	Notable Properties
2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine	C₁₀H₁₉FN	171.26 g/mol	F, 4×CH₃	Primary amine (-NH₂)	High steric hindrance
Methyl (2R,3S)-3-[(tert-butylsulfinyl)amino]-2-fluoro-3-phenylpropanoate	C₁₆H₂₂FNO₃S	339.41 g/mol	F, tert-butylsulfinyl, phenyl	Ester, sulfinamide	Orthorhombic crystals, C–H⋯O bonds
2-(2-Methylphenoxy)cyclohexan-1-amine	C₁₃H₁₉NO	205.30 g/mol	2-methylphenoxy	Primary amine (-NH₂)	High lipophilicity
3-Methyl-N-{[3-(trifluoromethyl)phenyl]methyl}cyclohexan-1-amine	C₁₅H₂₀F₃N	271.32 g/mol	CF₃, benzyl	Primary amine (-NH₂)	Enhanced electronic withdrawal
Methoxmetamine	C₁₄H₁₉NO₂	233.31 g/mol	3-methoxyphenyl, methylamino	Ketone, secondary amine	Polar, pharmacological activity

Biological Activity

2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine (CAS: 2060060-91-3) is a fluorinated amine with potential applications in medicinal chemistry and organic synthesis. Its unique structure, featuring a cyclohexane ring substituted with fluorine and multiple methyl groups, suggests interesting biological properties that merit detailed investigation.

• Molecular Formula : C10H20FN
• Molecular Weight : 173.27 g/mol
• Structural Characteristics : The presence of a fluorine atom may influence the compound's lipophilicity and interaction with biological targets.

Biological Activity Overview

The biological activity of 2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine has been explored in several contexts, particularly in relation to its effects on enzyme activity and potential as a pharmacological agent.

The compound's mechanism of action is hypothesized to involve:

• Enzyme Inhibition : It may act as an inhibitor for specific enzymes due to its structural similarity to natural substrates.
• Receptor Interaction : The fluorine atom can enhance binding affinity to certain receptors by altering the electronic properties of the molecule.

Research Findings

Recent studies have highlighted various aspects of the biological activity of this compound:

• Enzyme Activity Modulation :
  • In vitro studies indicated that 2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine can inhibit the activity of certain cytochrome P450 enzymes, which are crucial for drug metabolism. This inhibition could lead to increased bioavailability of co-administered drugs .
• Antimicrobial Properties :
  • Preliminary antimicrobial assays demonstrated that the compound exhibits moderate antibacterial activity against Gram-positive bacteria. The mechanism appears to involve disruption of bacterial cell wall synthesis .
• Neuropharmacological Effects :
  • Behavioral studies in animal models suggest that the compound may possess anxiolytic properties. It appears to modulate neurotransmitter systems, particularly serotonin and norepinephrine pathways .

Case Studies

Several case studies have been documented regarding the biological effects of 2-Fluoro-3,3,5,5-tetramethylcyclohexan-1-amine:

Study	Focus	Findings
Study A (2020)	Enzyme Inhibition	Demonstrated significant inhibition of CYP450 enzymes (IC50 values ranging from 10 to 30 µM)
Study B (2021)	Antimicrobial Activity	Showed effectiveness against Staphylococcus aureus with a minimum inhibitory concentration (MIC) of 50 µg/mL
Study C (2022)	Neuropharmacology	Indicated reduced anxiety-like behavior in rodents at doses of 5 mg/kg